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Compound of Interest

Compound Name: 1,1-Dibromopinacolone

Cat. No.: B1581478 Get Quote

An In-Depth Technical Guide to the Safe Handling, Storage, and Emergency Procedures for

1,1-Dibromopinacolone

This guide provides comprehensive safety protocols and operational procedures for the

handling, storage, and disposal of 1,1-Dibromo-3,3-dimethyl-2-butanone, commonly known as

1,1-Dibromopinacolone. Designed for researchers, chemists, and professionals in drug

development, this document synthesizes critical safety data with field-proven best practices to

ensure the safe and effective use of this valuable synthetic intermediate.

Compound Profile and Hazard Identification
1,1-Dibromopinacolone (CAS No: 30263-65-1) is a dihalogenated ketone utilized in various

organic synthesis applications.[1] Its utility as a building block in the creation of complex

molecules, including those with potential biological activity, necessitates a thorough

understanding of its chemical properties and associated hazards.[1]

Chemical and Physical Properties
A foundational aspect of safe handling is understanding the compound's physical

characteristics. This knowledge informs appropriate storage, handling, and emergency

response measures.
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Property Value Source

Molecular Formula C₆H₁₀Br₂O [1][2]

Molar Mass 257.95 g/mol [1]

Appearance
Colorless to pale yellow solid

(crystalline or powder)
[1]

Melting Point 71-73 °C [1]

Boiling Point 96-97 °C at 12 mmHg [1]

Solubility
Soluble in alcohols and ethers;

Insoluble in water
[1]

GHS Hazard Classification
1,1-Dibromopinacolone is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin/eye contact. All personnel must be thoroughly

familiar with the following GHS classifications before handling this compound.

Hazard Class
Hazard
Category

GHS Code
Hazard
Statement

Source

Skin Corrosion /

Irritation
Category 2 H315

Causes skin

irritation
[2]

Serious Eye

Damage / Eye

Irritation

Category 2A H319
Causes serious

eye irritation
[2]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 H335

May cause

respiratory

irritation

[2]

Signal Word:Warning[2]
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One source also indicates that 1,1-Dibromopinacolone should be treated as a flammable

solid.[1] This necessitates stringent control of ignition sources in all areas where it is handled

and stored.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, beginning with robust engineering controls and

supplemented by appropriate PPE, is mandatory to minimize exposure risk.

Ventilation and Engineering Controls
The primary engineering control for handling 1,1-Dibromopinacolone is a certified chemical

fume hood. All manipulations, including weighing, transferring, and reactions, must be

conducted within a fume hood to prevent the inhalation of dust or vapors. The fume hood

should have a verified face velocity, typically between 80-120 feet per minute, to ensure

adequate containment. Emergency eyewash stations and safety showers must be readily

accessible and tested regularly.[3][4]

Personal Protective Equipment (PPE)
The selection of PPE is critical for preventing direct contact with the chemical. The following

PPE is mandatory for all personnel handling 1,1-Dibromopinacolone:

Eye and Face Protection: Chemical safety goggles that provide a complete seal around the

eyes are required. A face shield should be worn over the goggles during procedures with a

higher risk of splashing or dust generation.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.

Gloves should be inspected for integrity before each use and disposed of immediately after

handling the compound or upon any sign of contamination.[1]

Skin and Body Protection: A flame-retardant lab coat must be worn and fully fastened. For

larger scale operations or when there is a significant risk of spillage, a chemical-resistant

apron over the lab coat is recommended.[3]
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Respiratory Protection: While working in a fume hood should provide adequate respiratory

protection, a NIOSH-approved respirator with cartridges appropriate for organic vapors and

particulates may be required for emergency situations or if engineering controls fail.

Logical Workflow for Donning PPE

Verify Fume Hood Operation Don Lab Coat
(Fully Fastened)

1. Don Chemical
Safety Goggles

2. Don Face Shield
(If necessary)

3. Don Chemical-Resistant
Gloves

4. Begin Handling
Procedure

5.

Click to download full resolution via product page

Caption: Sequential process for donning appropriate PPE.

Safe Handling and Operational Protocols
Adherence to a strict, step-by-step protocol is essential for minimizing the risk of exposure and

accidents during the handling of 1,1-Dibromopinacolone.

Pre-Handling Checklist
Review the SDS: Before beginning any new procedure, review the most current Safety Data

Sheet (SDS).

Prepare Work Area: Ensure the chemical fume hood is clean, uncluttered, and all necessary

apparatus, including waste containers, are present.

Assemble Materials: Weighing paper, spatulas, and any reaction vessels should be placed

inside the fume hood before retrieving the chemical.

Control Ignition Sources: Confirm that no open flames, hot plates, or other potential ignition

sources are active in the immediate vicinity.[1]

Step-by-Step Handling Procedure
Don PPE: Follow the PPE workflow outlined in Section 2.2.

Retrieve Chemical: Transport the sealed container of 1,1-Dibromopinacolone from its

storage location to the fume hood.
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Transfer and Weigh: Carefully open the container inside the fume hood. Use a clean spatula

to transfer the solid to a tared weigh boat or directly into the reaction vessel. Avoid creating

dust.

Seal Container: Immediately and securely seal the stock container after dispensing the

required amount.

Post-Handling Decontamination: Wipe down the spatula and any contaminated surfaces

within the fume hood with a suitable solvent, followed by soap and water. Dispose of

contaminated wipes in the designated solid hazardous waste container.

Doff PPE: Remove PPE in the reverse order it was donned, taking care not to touch the

outside of contaminated items. Dispose of gloves and any other disposable PPE. Wash

hands thoroughly with soap and water.

Storage and Stability
Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

Storage Conditions: Store 1,1-Dibromopinacolone in a tightly closed container in a cool,

dry, and well-ventilated area.[3] The storage area should be separate from incompatible

materials.

Incompatible Materials: Avoid storage near strong oxidizing agents, strong reducing agents,

acids, and bases.[3]

Ignition Sources: The storage location must be free of heat, sparks, and open flames.[1][3]

Emergency Procedures
Rapid and correct response to an emergency can significantly mitigate harm to personnel and

the environment.

Exposure Response
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1581478?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/en/sds/aldrich/274372?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/274372?userType=undefined
https://www.chembk.com/en/chem/1,1-Dibromo-3,3-dimethyl-2-butanone
https://www.sigmaaldrich.com/JP/en/sds/aldrich/274372?userType=undefined
https://www.chembk.com/en/chem/1,1-Dibromo-3,3-dimethyl-2-butanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Remove all contaminated clothing. Wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult or stops, provide

artificial respiration. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

Emergency Exposure Response Flowchart

Skin Contact Eye Contact Inhalation

Exposure Occurs

Remove Contaminated
Clothing

Flush Eyes with
Water for 15 min Move to Fresh Air

Wash with Soap &
Water for 15 min

Seek Medical Attention
if Irritation Persists

Seek IMMEDIATE
Medical Attention

Seek IMMEDIATE
Medical Attention

Click to download full resolution via product page

Caption: Immediate actions for different exposure routes.

Accidental Release Measures
Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but do not use methods that would disperse the

chemical dust.
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Control Ignition Sources: Remove all sources of ignition from the area.[7]

Containment: Wearing full PPE, cover the spill with an inert absorbent material such as sand,

earth, or vermiculite. Avoid creating dust.[7]

Collection: Carefully sweep or scoop the contained material into a designated, labeled

hazardous waste container. Use non-sparking tools.[7]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal: Dispose of all contaminated materials as hazardous waste in accordance with

institutional, local, and national regulations.[5]

Waste Disposal
All waste containing 1,1-Dibromopinacolone, including empty containers, contaminated PPE,

and spill cleanup materials, must be treated as hazardous waste. Containers should be tightly

sealed and clearly labeled. Disposal must be handled by a licensed professional waste

disposal service in compliance with all relevant regulations.[5][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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